2(1H)-Pyrimidinone, 5-bromo-1-[(phenylmethoxy)methyl]-

• CAS No.: 88045-92-5
• Molecular Formula: C12H11BrN2O2
• Molecular Weight: 295.13 g/mol
• IUPAC Name: 5-bromo-1-(phenylmethoxymethyl)pyrimidin-2-one
• InChI: InChI=1S/C12H11BrN2O2/c13-11-6-14-12(16)15(7-11)9-17-8-10-4-2-1-3-5-10/h1-7H,8-9H2
• InChI Key: CQNCQEAIZHHVPI-UHFFFAOYSA-N
• Canonical SMILES: C1=CC=C(C=C1)COCN2C=C(C=NC2=O)Br

Description

2(1H)-Pyrimidinone, 5-bromo-1-[(phenylmethoxy)methyl]- is a useful research compound. Its molecular formula is C12H11BrN2O2 and its molecular weight is 295.13 g/mol. The purity is usually 95%.
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Synthesis routes and methods

Procedure details

was prepared as described in Example 3 from benzyl chloromethyl ether (see Preparation 1a and 1b) (4 mmol) and 5-bromopyrimidin-2-one by allowing the reaction to proceed for 20 hours at room temperature; yield 29% (0.34 g), m.p. 169° C. 1H NMR (CDCl3): δ4.65 (CH2Ph), 5.30 (CH2O), 7.18 (Ph), 7.78 and 8.40 (H-4, H-6, J 4 Hz). IR(KBr): 1670 cm-1 (CO).